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A Note on Cesium Iodate vs. Cesium Iodide: Initial searches for "cesium iodate" in the

context of infrared (IR) spectroscopy applications yielded minimal results. The scientific and

technical literature does not support the use of cesium iodate as a common optical material in

IR spectroscopy. Its primary interaction with infrared radiation is in the context of its own

spectral characterization.

Conversely, cesium iodide (CsI) is a widely utilized and crucial material in the field of infrared

spectroscopy. Given the similarity in names, it is highly probable that the intended subject of

inquiry was cesium iodide. Therefore, these application notes will focus on the use of cesium

iodide in infrared spectroscopy.

Introduction to Cesium Iodide for Infrared
Spectroscopy
Cesium iodide (CsI) is an inorganic crystalline salt that has carved out a significant niche in

infrared spectroscopy due to its exceptionally broad transmission range.[1][2][3] It is particularly

valuable for applications in the far-infrared (FIR) region, extending the operational range of

spectrometers beyond what is possible with more common materials like potassium bromide

(KBr).[4][5][6] Its optical transparency spans from the ultraviolet (UV) at 250 nm to the far-

infrared at 55 µm, making it one of the most versatile IR optical materials available.[2][7]

Key Applications:
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Infrared Windows and Lenses: Used as transmission windows in sample cells and other

optical components where a wide spectral range is necessary.[1][7][8]

Beamsplitters in FTIR Spectrometers: CsI's broad transmission range makes it an ideal

material for beamsplitters in Fourier Transform Infrared (FTIR) spectrometers, enabling

measurements into the far-IR.[5][6][9][10][11]

Pelletizing Material for Solid Samples: Similar to KBr, CsI can be used as a matrix material to

create pellets for the transmission analysis of solid samples. Its extended range is

advantageous for studying low-frequency vibrations.[4][12][13]

Properties of Cesium Iodide
Understanding the physical and optical properties of cesium iodide is critical for its proper

handling and application in experimental setups.

Optical Properties
Property Value Notes

Transmission Range 0.25 µm to 55 µm

Offers an exceptionally wide

window from UV to Far-IR.[2]

[7]

Refractive Index ~1.74 at 10 µm Varies with wavelength.[1]

Reflection Loss 13.6% at 10 µm (two surfaces)
Anti-reflection coatings can be

applied to mitigate this.

Physical and Mechanical Properties
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Property Value Notes

Chemical Formula CsI

Crystal Structure Cubic

Density 4.51 g/cm³ [1]

Hardness (Knoop) 20 kg/mm ²
Very soft and susceptible to

scratching.[1]

Solubility in Water High (Hygroscopic)

Must be protected from

moisture to prevent

degradation.[1][2][7][11]

Melting Point 621 °C

Thermal Shock Resistance Good
Can withstand rapid

temperature changes.[6][8]

Experimental Protocols
Handling and Care of Cesium Iodide Optics
Due to its hygroscopic and soft nature, special care must be taken when handling CsI windows,

lenses, and beamsplitters.[1][2][7][11]

Protocol for Handling and Storage:

Wear Gloves: Always wear powder-free latex or nitrile gloves when handling CsI optics to

prevent moisture and oils from your hands from damaging the surface.

Dry Environment: Handle and store CsI components in a low-humidity environment, such as

a desiccator or a glove box purged with dry nitrogen.

Avoid Water and Solvents: Do not expose CsI to water or polar solvents in which it is soluble.

Cleaning Procedure:

Use a gentle blower with filtered, dry nitrogen to remove loose dust.
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If further cleaning is required, lightly wipe the surface with a soft, lint-free optical tissue

dampened with a non-polar solvent like spectroscopic grade acetone or isopropyl alcohol.

Perform cleaning in a single, gentle swiping motion to avoid scratching the soft surface.

Polishing: Polishing CsI is extremely difficult due to its softness and should only be

performed by experienced personnel with appropriate equipment.[6][8][14]

Protocol for Preparing a Solid Sample with a CsI Pellet
This method is used for acquiring transmission IR spectra of solid samples. Using CsI instead

of KBr extends the spectral range to the far-infrared.[4][13]

Materials:

Spectroscopic grade Cesium Iodide (CsI) powder (dried)

Solid sample (finely ground)

Agate mortar and pestle

Pellet press with die

Infrared spectrometer

Procedure:

Grind the Sample: Weigh out approximately 1-2 mg of the solid sample and place it in a

clean, dry agate mortar. Grind the sample to a fine powder with a particle size of less than 2

microns to minimize light scattering.

Mix with CsI: Add approximately 100-200 mg of dry, spectroscopic grade CsI powder to the

mortar. Gently mix the sample and CsI with the pestle until a homogenous mixture is

obtained.

Press the Pellet: Transfer the mixture to the collar of a pellet die. Place the plunger in the die

and apply pressure using a hydraulic press (typically 8-10 tons). It is crucial to evacuate the
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die before pressing to remove trapped air and moisture, which results in a clearer, more

stable pellet.[15]

Mount and Analyze: Carefully remove the resulting transparent or translucent pellet from the

die and place it in the sample holder of the FTIR spectrometer.

Acquire Spectrum: Collect a background spectrum using a pure CsI pellet or an empty beam

path. Then, collect the sample spectrum. The instrument's software will ratio these to

produce the final absorbance or transmittance spectrum.

Protocol for Using a CsI Window for Liquid Samples
CsI windows can be used in demountable cells for analyzing non-aqueous liquid samples.

Materials:

Demountable liquid cell with CsI windows

Liquid sample (non-aqueous)

Pipette or syringe

FTIR spectrometer

Procedure:

Cell Assembly: Place one CsI window in the body of the demountable cell.

Sample Application: Using a pipette or syringe, apply a small drop of the liquid sample onto

the center of the window.

Complete Assembly: Place the second CsI window on top of the first, sandwiching the liquid

sample. Secure the cell assembly in its holder. The path length can be adjusted by using

spacers of varying thickness between the windows.

Acquire Spectrum: Place the assembled cell in the sample holder of the FTIR spectrometer.

Collect a background spectrum (of the empty cell or solvent) and then the sample spectrum.
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Visualizations
Experimental Workflow for Solid Sample Analysis using
CsI Pellet
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Workflow for Solid Sample Analysis with CsI Pellet

Sample Preparation

FTIR Analysis

1. Grind Solid Sample
(1-2 mg)

2. Mix with Dry CsI Powder
(100-200 mg)

3. Load Mixture into Pellet Die

4. Evacuate and Press
(8-10 tons)

5. Mount Pellet in Spectrometer

Transfer Pellet

6. Run Background Spectrum
(Pure CsI Pellet) 7. Run Sample Spectrum

8. Process Data
(Ratio Sample/Background)

final_spectrum

Final Spectrum

Click to download full resolution via product page

Caption: Workflow for preparing and analyzing a solid sample using the CsI pellet method.
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Logical Relationship of Components in an FTIR
Spectrometer

Key Components of an FTIR Spectrometer

IR Source
(e.g., Globar)

Michelson Interferometer

Beamsplitter
(e.g., CsI)

Sample
(in CsI Pellet/Window)

Detector
(e.g., DTGS)

Computer
(Fourier Transform)

Control

Click to download full resolution via product page

Caption: Logical arrangement of key optical and electronic components in an FTIR

spectrometer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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